2,3-dihydroxypropyl [(8R,9S,10R,14S)-13-ethyl-17-ethynyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] carbonate

Specification

• CAS No.: 117635-12-8
• Molecular Formula: C25H34O6
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 2,3-dihydroxypropyl [(8R,9S,10R,14S)-13-ethyl-17-ethynyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] carbonate
• Standard InChI: InChI=1S/C25H34O6/c1-3-24-11-9-20-19-8-6-17(27)13-16(19)5-7-21(20)22(24)10-12-25(24,4-2)31-23(29)30-15-18(28)14-26/h2,13,18-22,26,28H,3,5-12,14-15H2,1H3/t18?,19-,20+,21+,22-,24?,25?/m0/s1
• Standard InChI Key: PPRNUQISAYHHRM-PGSQVQSVSA-N
• Isomeric SMILES: CCC12CC[C@H]3[C@H]([C@@H]1CCC2(C#C)OC(=O)OCC(CO)O)CCC4=CC(=O)CC[C@H]34
• SMILES: CCC12CCC3C(C1CCC2(C#C)OC(=O)OCC(CO)O)CCC4=CC(=O)CCC34
• Canonical SMILES: CCC12CCC3C(C1CCC2(C#C)OC(=O)OCC(CO)O)CCC4=CC(=O)CCC34

Introduction

Chemical Identification and Properties

Nomenclature and Identifiers

Property	Value
Molecular Formula	C25H34O6
Molecular Weight	430.5 g/mol
CAS Number	117635-12-8
Standard InChI	InChI=1S/C25H34O6/c1-3-24-11-9-20-19-8-6-17(27)13-16(19)5-7-21(20)22(24)10-12-25(24,4-2)31-23(29)30-15-18(28)14-26/h2,13,18-22,26,28H,3,5-12,14-15H2,1H3
Standard InChIKey	PPRNUQISAYHHRM-PGSQVQSVSA-N
Isomeric SMILES	CCC12CC[C@H]3C@HCCC4=CC(=O)CC[C@H]34

Structural Characteristics

The compound features several significant structural elements that contribute to its chemical behavior and potential biological activity. The core structure is a cyclopenta[a]phenanthrene skeleton, which is common in steroid compounds. This polycyclic structure provides rigidity and a specific three-dimensional arrangement that is crucial for biological recognition.

Key functional groups include:

• A carbonate group: This group connects the dihydroxypropyl moiety to the steroid core at position 17, potentially serving as a linker or a biologically labile group that could influence the compound's pharmacokinetic properties.

• An ethynyl group: Located at position 17, this group is significant as ethynylation of steroid compounds often enhances their stability against metabolic degradation and can contribute to specific receptor interactions.

• A ketone group: Present at position 3, which may play a role in hydrogen bonding and receptor recognition, potentially influencing the compound's biological activity profile.

The specific stereochemistry at positions 8R, 9S, 10R, and 14S contributes to the precise three-dimensional structure of the molecule, which is critical for its potential biological interactions and receptor binding properties.

Table 2: Structural Components and Functional Groups

Structural Feature	Position	Potential Significance
Carbonate group	Linking dihydroxypropyl to C-17	Potential prodrug functionality, modifies drug delivery properties
Ethynyl group	C-17	May enhance stability against metabolism, influence receptor interactions
Ketone group	C-3	Potential hydrogen bond acceptor, may influence receptor binding
Cyclopenta[a]phenanthrene core	Base structure	Provides rigid scaffold for spatial arrangement of functional groups
Stereochemistry (8R,9S,10R,14S)	Positions 8, 9, 10, 14	Determines three-dimensional structure and biological recognition

Biological Activities and Applications

Potential Application	Structural Basis
Hormonal therapy	17-Ethynyl substitution
Anti-inflammatory	Cyclopenta[a]phenanthrene core
Metabolic regulation	Steroid backbone with specific functional groups
Research tool	Unique combination of functional groups

Structure-Activity Relationships

The relationship between structure and activity in steroid derivatives is complex and depends on multiple factors. For this compound, several structural features may influence its biological behavior:

• The ethynyl group at C-17 may enhance stability against metabolic degradation and influence receptor binding specificity. Studies on related compounds have shown that ethynylation can dramatically alter the hormone receptor binding profile.

• The dihydroxypropyl carbonate moiety may affect solubility, tissue distribution, and potentially serve as a biodegradable linker. This could have implications for the compound's pharmacokinetics and bioavailability.

• The ketone at position 3 may participate in hydrogen bonding with receptor sites, potentially influencing binding affinity and selectivity.

• The specific stereochemistry (8R,9S,10R,14S) likely determines the three-dimensional presentation of functional groups for receptor recognition, which is crucial for biological activity.

Research on related steroid compounds has demonstrated that even minor structural changes can significantly alter biological activity profiles. The unique combination of functional groups in this compound suggests potential for selective biological activities, though comprehensive structure-activity relationship studies would be needed to fully characterize these properties.

Synthesis and Manufacturing

Synthetic Routes

Quality Parameter	Analytical Method	Purpose
Stereochemical purity	NMR spectroscopy, X-ray crystallography	Confirm correct stereochemistry at critical positions
Chemical purity	HPLC, mass spectrometry	Detect and quantify impurities
Structural verification	IR spectroscopy, mass spectrometry	Confirm presence and position of functional groups
Physical properties	Melting point, solubility tests	Verify consistency with expected properties

Research Findings and Experimental Data

In Vivo Studies

• Pharmacokinetic studies: Investigation of absorption, distribution, metabolism, and excretion profiles would be critical for understanding how the compound behaves in biological systems. The presence of the dihydroxypropyl carbonate moiety might significantly influence these parameters.

• Efficacy in relevant disease models: Depending on the hypothesized therapeutic applications, studies in animal models of hormone-dependent conditions, inflammatory disorders, or metabolic diseases might be relevant.

• Toxicity and safety evaluations: Assessment of potential adverse effects would be essential for any compound considered for therapeutic development.

Future in vivo research would likely focus on establishing the biological activity profile of this compound and determining its potential therapeutic value in specific disease contexts.

Clinical Significance

The potential clinical significance of this compound remains to be established through dedicated research. Based on structural features and analogies to better-studied compounds, areas of possible clinical relevance could include:

• Hormonal therapies: If the compound demonstrates specific hormonal activity profiles, it might have applications in contraception, hormone replacement therapy, or treatment of hormone-dependent conditions.

• Anti-inflammatory applications: If it shows efficacy in models of inflammatory conditions, it could potentially be developed for inflammatory disorders.

• Metabolic disorder treatments: If it demonstrates beneficial effects on metabolic parameters, it might have applications in conditions such as diabetes or metabolic syndrome.

Future Research Directions

Current Challenges

Several challenges exist in the research and development of this compound:

Addressing these challenges would require dedicated research efforts combining synthetic chemistry, analytical methods, and biological testing.

Emerging Applications

Potential emerging applications for this compound or its derivatives may include:

• Targeted drug delivery systems: The complex structure might be exploited for developing selective delivery mechanisms, particularly if the carbonate linkage proves to be selectively cleaved under specific biological conditions.

• Novel therapeutic areas: Beyond traditional steroid applications, new therapeutic uses might be discovered through systematic screening against diverse biological targets and pathways.

• Chemical biology tools: The compound might serve as a probe for studying specific biological pathways or receptor systems, contributing to basic research in steroid biology.

• Template for new drug development: The unique combination of structural features could serve as a starting point for developing novel therapeutic agents with optimized properties.